Cas no 75294-00-7 (6,7-Dichloro-3-hydroxy-2-quinoxalinecarboxylic acid)

6,7-Dichloro-3-hydroxy-2-quinoxalinecarboxylic acid structure
75294-00-7 structure
Product Name:6,7-Dichloro-3-hydroxy-2-quinoxalinecarboxylic acid
CAS No:75294-00-7
MF:C9H4Cl2N2O3
MW:259.045660018921
CID:570420
PubChem ID:3018579
Update Time:2025-04-19

6,7-Dichloro-3-hydroxy-2-quinoxalinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarboxylicacid, 6,7-dichloro-3,4-dihydro-3-oxo-
    • 6,7-dichloro-3-hydroxy-2-quinoxalinecarboxylic acid
    • 6,7-dichloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
    • 6,7-dichloro-3-oxo-4H-quinoxaline-2-carboxylic acid
    • 6,7-Dichlor-3-oxo-3,4-dihydro-chinoxalin-2-carbonsaeure
    • 6,7-Dichloro
    • 6,7-dichloro-2-oxo-3-quinoxaline carboxylic acid
    • 6,7-dichloro-3,4-dihydro-3-oxo-2-quinoxaline carboxylic acid
    • 6,7-dichloro-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid
    • AC1MI6TD
    • Dicl-hqc
    • SpecPlus_000725
    • Spectrum_001459
    • Spectrum2_000497
    • 2-Quinoxalinecarboxylic acid, 6,7-dichloro-3,4-dihydro-3-oxo-
    • 6,7-DICHLORO-3-HYDROXY-2-QUINOXALINECARBOXYLICACID
    • Spectrum3_001056
    • Spectrum4_001196
    • Spectrum5_001919
    • BSPBio_002612
    • KBioGR_001891
    • KBioSS_001939
    • DivK1c_006821
    • SPECTRUM1502070
    • SPBio_000393
    • KBio1_001765
    • KBio2_001939
    • KBio2_004507
    • KBio2_00707
    • SCHEMBL4287210
    • 75294-00-7
    • KBio3_001832
    • FT-0764488
    • KBio2_007075
    • CCG-39579
    • DTXSID70996749
    • 6,7-dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylic acid
    • CHEBI:166582
    • 6,7-dichloro-3-keto-4H-quinoxaline-2-carboxylic acid
    • NCGC00095883-02
    • NCGC00095883-01
    • PD001400
    • CHEMBL130213
    • 6,7-Dichloro-3-hydroxy-2-quinoxalinecarboxylic acid
    • Inchi： 1S/C9H4Cl2N2O3/c10-3-1-5-6(2-4(3)11)13-8(14)7(12-5)9(15)16/h1-2H,(H,13,14)(H,15,16)
    • InChI Key： LWFDMVFVKWWYFN-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC2=C(C=1)NC(C(C(=O)O)=N2)=O)Cl

Computed Properties

  • Exact Mass: 257.959897
  • Monoisotopic Mass: 257.959897
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78.8

Experimental Properties

  • Density: 1.84
  • Boiling Point: 492.2°C at 760 mmHg
  • Flash Point: 251.5°C
  • Refractive Index: 1.742

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